Cas no 338-03-4 (4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid)

4,4,4-Trifluoro-3-hydroxy-3-methyl-butanoic acid is a fluorinated carboxylic acid derivative with a hydroxyl group at the β-position, offering unique reactivity and structural features. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in synthetic chemistry as an intermediate for pharmaceuticals, agrochemicals, and specialty materials. The hydroxyl group provides a functional handle for further derivatization, while the methyl group introduces steric effects that can influence selectivity in reactions. Its stability under various conditions and compatibility with common organic transformations make it a versatile building block for fine chemical synthesis. The compound is particularly useful in the development of fluorinated bioactive molecules.
4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid structure
338-03-4 structure
Product Name:4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid
CAS No:338-03-4
MF:C5H7F3O3
MW:172.102492570877
MDL:MFCD00039531
CID:82147
PubChem ID:136168
Update Time:2025-05-26

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-trifluoro-3-hydroxy-3-methylbutyric acid
    • 3-Hydroxy-3-methyl-4,4,4-trifluorobutyric acid
    • 3-Hydroxy-4,4,4-trifluoroisovaleric acid~4,4,4-Trifluoro-3-hydroxy-3-methylbutyric acid~3-Trifluoromethyl-3-hydroxybutyric acid
    • 3-(Trifluoromethyl)-3-hydroxybutyric acid
    • 4,4,4-trifluoro-3-hydroxy-3-methylbutanoic acid
    • 4,4,4,-Trifluor-3-hydroxy-3-methyl-buttersaeure
    • rac-3-trifluoromethyl-3-hydroxy-butyric acid
    • 4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid
    • 3-hydroxy-3-methyl-4,4,4-trifluorobutyric acid, AldrichCPR
    • Z108565166
    • 3-Trifluoromethyl-3-hydroxybutyric acid
    • W18712
    • (S)-4,4,4-trifluoro-3-hydroxy-3-methylbutanoic acid
    • 3-hydroxy-3-(trifluoromethyl)butyric acid
    • SY151946
    • MFCD00039531
    • AKOS001145959
    • SCHEMBL936633
    • beta-trifluoromethyl-beta-hydroxybutyric acid
    • Butanoic acid, 4,4,4-trifluoro-3-hydroxy-3-methyl-
    • DTXSID10955375
    • 3-hydroxy-3-trifluoromethylbutyric acid
    • 338-03-4
    • CS-0186901
    • FT-0615816
    • MS-20472
    • EN300-14885
    • 4,4,4-trifluoro-3-hydroxy-3-methyl-butyric acid
    • 4,4,4-trifluoro-3-hydroxy-3-methylbutanoicacid
    • HMS1784I13
    • AKOS016345711
    • DB-021762
    • BBL102635
    • STL556438
    • MDL: MFCD00039531
    • Inchi: 1S/C5H7F3O3/c1-4(11,2-3(9)10)5(6,7)8/h11H,2H2,1H3,(H,9,10)
    • InChI Key: JCJGOWYCFRASTM-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC(=O)O)O)(F)F

Computed Properties

  • Exact Mass: 172.03500
  • Monoisotopic Mass: 172.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3880
  • Melting Point: 39-41℃
  • Boiling Point: 87 °C
  • Flash Point: 87-90°C/0.5mm
  • Refractive Index: 1.3880
  • PSA: 57.53000
  • LogP: 0.77440
  • Solubility: Not available

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material transportation number:3265
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:II
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R34
  • Packing Group:II
  • Hazard Level:8

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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